Cas no 1467454-87-0 (2-{(2-bromophenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(2-bromophenyl)methylamino}propane-1,3-diol
• CAS No: 1467454-87-0
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6532945
• PubChem ID: 65315261
• Update Time: 2025-06-13

2-{(2-bromophenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-{(2-bromophenyl)methylamino}propane-1,3-diol
• 1,3-Propanediol, 2-[[(2-bromophenyl)methyl]amino]-

• Inchi： 1S/C10H14BrNO2/c11-10-4-2-1-3-8(10)5-12-9(6-13)7-14/h1-4,9,12-14H,5-7H2
• InChI Key： UPCGZWKWEKHYGK-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC=C1Br)CO

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• Boiling Point: 412.5±35.0 °C(Predicted)
• pka: 14.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2-bromophenyl)methylamino}propane-1,3-diol

Introduction to 2-{(2-bromophenyl)methylamino}propane-1,3-diol (CAS No. 1467454-87-0)

2-{(2-bromophenyl)methylamino}propane-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 1467454-87-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining a brominated phenyl ring with an amino-substituted propane diol backbone, has garnered attention for its potential applications in drug discovery and development. The presence of both polar hydroxyl groups and a brominated aromatic ring suggests versatile reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound's structure, comprising a propane-1,3-diol moiety linked to an amino group derived from 2-bromophenylmethyl, positions it as a candidate for exploration in synthetic chemistry and pharmacology. The bromophenyl component, in particular, is a common pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. This feature, combined with the chiral center introduced by the propane diol backbone, offers opportunities for developing enantiomerically pure derivatives with enhanced specificity and reduced side effects.

In recent years, there has been growing interest in exploiting structural motifs similar to 2-{(2-bromophenyl)methylamino}propane-1,3-diol in the design of novel therapeutic agents. The propane-1,3-diol scaffold is known for its stability and flexibility, allowing for the introduction of diverse functional groups while maintaining overall molecular integrity. This adaptability has made it a preferred choice in the synthesis of chiral auxiliaries, ligands for asymmetric catalysis, and building blocks for complex drug molecules.

One of the most compelling aspects of CAS No. 1467454-87-0 is its potential utility in the development of kinase inhibitors. Kinases are a family of enzymes critical to numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer, making them attractive targets for therapeutic intervention. The bromophenyl moiety in this compound can serve as a hinge-binding region that interacts with the ATP-binding pocket of kinases, while the amino group and hydroxyl groups provide additional sites for covalent or non-covalent interactions.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry due to their enhanced binding affinity and metabolic stability. The bromine atom in 2-{(2-bromophenyl)methylamino}propane-1,3-diol not only contributes to its pharmacological properties but also facilitates further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow chemists to introduce diverse substituents at the phenyl ring or the amine moiety, thereby tailoring the compound's biological activity.

The propane-1,3-diol backbone also lends itself to stereochemical control during synthesis. The presence of two stereocenters provides multiple stereoisomers that can be synthesized and evaluated for their biological efficacy. Such stereochemical diversity is crucial in drug discovery, as enantiomeric differences can significantly impact potency and selectivity. Techniques such as asymmetric hydrogenation or enzymatic resolution have been employed to obtain enantiomerically enriched forms of this compound, enhancing its potential as a lead molecule.

Moreover, the compound's solubility profile and physicochemical properties make it suitable for formulation into various drug delivery systems. Poor solubility is a common challenge in pharmaceutical development, often limiting bioavailability and therapeutic efficacy. However, modifications to the hydroxyl groups or introduction of additional functional groups can improve solubility while preserving biological activity. Such optimization efforts are essential for translating promising candidates like CAS No. 1467454-87-0 into viable therapeutics.

In conclusion,2-{(2-bromophenyl)methylamino}propane-1,3-diol (CAS No. 1467454-87-0) represents a structurally intriguing molecule with broad applications in pharmaceutical research. Its unique combination of functional groups—namely the bromophenyl, amine, and hydroxyl moieties—offers opportunities for designing novel bioactive molecules targeting various diseases. As synthetic methodologies continue to advance and our understanding of biological pathways deepens, this compound holds promise as a versatile scaffold for future drug development endeavors.